Cas no 2228464-50-2 (5-(morpholin-2-yl)thiophene-3-carbonitrile)

5-(Morpholin-2-yl)thiophene-3-carbonitrile is a heterocyclic compound featuring a morpholine ring fused to a thiophene-carbonitrile scaffold. This structure offers versatility in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals, due to its dual functional groups (morpholine and nitrile). The morpholine moiety enhances solubility and bioavailability, while the thiophene-carbonitrile core provides a reactive site for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for constructing complex molecules with potential biological activity. The compound’s stability and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and material science applications.
5-(morpholin-2-yl)thiophene-3-carbonitrile structure
2228464-50-2 structure
Product Name:5-(morpholin-2-yl)thiophene-3-carbonitrile
CAS No:2228464-50-2
MF:C9H10N2OS
MW:194.253500461578
CID:6320880
PubChem ID:165863795
Update Time:2025-11-01

5-(morpholin-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(morpholin-2-yl)thiophene-3-carbonitrile
    • 2228464-50-2
    • EN300-1751880
    • Inchi: 1S/C9H10N2OS/c10-4-7-3-9(13-6-7)8-5-11-1-2-12-8/h3,6,8,11H,1-2,5H2
    • InChI Key: HKCWEIBBYMANBX-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=C1C1CNCCO1

Computed Properties

  • Exact Mass: 194.05138412g/mol
  • Monoisotopic Mass: 194.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 73.3Ų

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Additional information on 5-(morpholin-2-yl)thiophene-3-carbonitrile

Introduction to 5-(morpholin-2-yl)thiophene-3-carbonitrile (CAS No. 2228464-50-2)

5-(morpholin-2-yl)thiophene-3-carbonitrile (CAS No. 2228464-50-2) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a thiophene core with a morpholine substituent and a nitrile group. This molecular architecture positions it as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular diseases. The compound's distinct electronic properties, arising from the conjugated system of the thiophene ring and the electron-withdrawing nature of the nitrile group, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The structural features of 5-(morpholin-2-yl)thiophene-3-carbonitrile contribute to its potential biological activity by influencing both its solubility and interactions with biological targets. The morpholine moiety, known for its ability to enhance bioavailability and metabolic stability, provides a favorable pharmacokinetic profile, while the thiophene ring introduces aromaticity and potential binding affinity to proteins such as receptors and enzymes. The nitrile group, on the other hand, serves as a versatile handle for further functionalization, enabling the introduction of additional pharmacophores or modifications that can fine-tune the compound's biological effects.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. For instance, derivatives of thiophene have shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where they can modulate neurotransmitter activity or inhibit pathological protein aggregation. Similarly, 5-(morpholin-2-yl)thiophene-3-carbonitrile has been explored as a potential candidate for cardiovascular applications, where its ability to interact with ion channels and receptors could lead to novel treatments for hypertension or arrhythmias.

The synthesis of 5-(morpholin-2-yl)thiophene-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the thiophene ring, followed by nucleophilic substitution or condensation reactions to introduce the morpholine and nitrile groups. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving atom economy. These advancements are crucial for scaling up production while maintaining environmental standards.

From a computational chemistry perspective, 5-(morpholin-2-yl)thiophene-3-carbonitrile has been studied using density functional theory (DFT) and molecular dynamics simulations to predict its behavior in biological systems. These studies have provided insights into its binding modes with target proteins, helping researchers design more effective derivatives. For example, computational analysis has revealed that the morpholine group can form hydrogen bonds with polar residues in protein active sites, enhancing binding affinity. Additionally, the nitrile group's ability to engage in π-stacking interactions with aromatic amino acids further stabilizes these interactions.

The pharmacological profile of 5-(morpholin-2-yl)thiophene-3-carbonitrile has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated potential as an inhibitor of enzymes involved in inflammation and oxidative stress, suggesting its utility in anti-inflammatory therapies. Animal models have further supported these findings by showing reductions in disease markers when treated with analogs of this compound. These preclinical results are encouraging for future clinical development efforts aimed at treating conditions such as arthritis or neuroinflammation.

The chemical diversity inherent in 5-(morpholin-2-yl)thiophene-3-carbonitrile also makes it a valuable scaffold for structure-based drug design. By systematically modifying substituents on the thiophene ring or introducing different heterocycles, researchers can explore new chemical space without losing the core pharmacological properties that make this compound attractive. Such explorations have led to libraries of derivatives with enhanced potency or selectivity against specific targets. High-throughput screening (HTS) techniques have been employed to rapidly identify promising candidates from these libraries.

Regulatory considerations play a critical role in advancing compounds like 5-(morpholin-2-yl)thiophene-3-carbonitrile towards clinical use. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that safety and efficacy are rigorously evaluated before human administration. This involves comprehensive toxicology studies to assess potential side effects at various exposure levels. Additionally, formulation development is essential to optimize drug delivery systems that enhance bioavailability while minimizing adverse reactions.

The future prospects for 5-(morpholin-2-yl)thiophene-3-carbonitrile are promising, with ongoing research focusing on expanding its therapeutic applications through innovative drug design strategies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive progress by combining experimental data with computational modeling techniques. As our understanding of disease mechanisms evolves alongside advances in synthetic chemistry tools like flow reactors or biocatalysis—5-(morpholin-2-yli thien e -3 -carbonitr ile) may find new roles beyond current therapeutic paradigms.

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